Cas no 139313-97-6 (Benzo[b]thiophene-2-ethanimidamide, N-hydroxy-)

• Product Name: Benzo[b]thiophene-2-ethanimidamide, N-hydroxy-
• CAS No: 139313-97-6
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 1266384
• Update Time: 2024-08-03

Benzo[b]thiophene-2-ethanimidamide, N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-ethanimidamide, N-hydroxy-

• Inchi： 1S/C10H10N2OS/c11-10(12-13)6-8-5-7-3-1-2-4-9(7)14-8/h1-5,13H,6H2,(H2,11,12)
• InChI Key： AACQZSPECRJXHW-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C=C(CC(NO)=N)S2

Computed Properties

• Exact Mass: 206.0515
• Monoisotopic Mass: 206.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.8A^2

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 389.9±44.0 °C(Predicted)
• PSA: 56.11
• pka: 14.69±0.50(Predicted)